![molecular formula C13H8BrFN2 B3333180 7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine CAS No. 947533-55-3](/img/structure/B3333180.png)
7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine
Overview
Description
7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine is a derivative of imidazopyridine, which is an important fused bicyclic 5–6 heterocycle . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of imidazopyridines, including 7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine, can be achieved from the easily available chemicals . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed .Molecular Structure Analysis
The molecular structure of 7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine is characterized by the presence of a bromine atom at the 7th position and a fluorophenyl group at the 2nd position of the imidazo[1,2-a]pyridine core .Chemical Reactions Analysis
The synthesis of imidazopyridines involves various chemical reactions. For instance, the condensation of 2-aminopyridine with α-bromoketones is a common method . Other methods include multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Scientific Research Applications
Antiviral Applications
Imidazo[1,2-a]pyridines, the class of compounds to which 7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine belongs, have shown promising antiviral properties .
Antiulcer Applications
These compounds have also been found to have antiulcer properties, making them potentially useful in the treatment of gastrointestinal disorders .
Antibacterial Applications
Imidazo[1,2-a]pyridines have demonstrated antibacterial activity, suggesting potential use in combating bacterial infections .
Anticancer Applications
Research has indicated that these compounds have anticancer properties, which could be harnessed for the development of new cancer therapies .
Antifungal Applications
The antifungal properties of imidazo[1,2-a]pyridines could be utilized in the treatment of fungal infections .
Antituberculosis Applications
These compounds have been found to have antituberculosis properties, suggesting potential use in the treatment of tuberculosis .
Cyclin-Dependent Kinase (CDK) Inhibitors
Imidazo[1,2-a]pyridines have been described as cyclin-dependent kinase (CDK) inhibitors, which could have implications in the treatment of diseases like cancer .
GABA A Receptor Modulators
These compounds have been found to modulate GABA A receptors, which could have potential applications in the treatment of neurological disorders .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They are often used in the synthesis of various pharmaceuticals, suggesting that they interact with multiple biological targets.
Mode of Action
Imidazo[1,2-a]pyridines are known to interact with their targets through various mechanisms, depending on the specific derivative and target . The presence of the bromo and fluorophenyl groups may influence the compound’s interaction with its targets, potentially enhancing its binding affinity or altering its mode of action.
Biochemical Pathways
Given the broad spectrum of biological activity profiles displayed by imidazo[1,2-a]pyridines , it is likely that this compound affects multiple pathways
Result of Action
Imidazo[1,2-a]pyridines are known to exhibit a broad spectrum of biological activities, including anti-trypanosomal activity , suggesting that this compound may have similar effects.
Action Environment
The synthesis of imidazo[1,2-a]pyridines often involves environmentally benign strategies , suggesting that the compound may be stable under a variety of conditions.
properties
IUPAC Name |
7-bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrFN2/c14-10-5-6-17-8-12(16-13(17)7-10)9-1-3-11(15)4-2-9/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQXPMIPYQIGWKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN3C=CC(=CC3=N2)Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrFN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60669617 | |
Record name | 7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60669617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine | |
CAS RN |
947533-55-3 | |
Record name | 7-Bromo-2-(4-fluorophenyl)imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60669617 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.